Cas no 954608-61-8 (4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one
• CAS No: 954608-61-8
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 6101255
• PubChem ID: 16919753
• Update Time: 2025-10-29

4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one
• 4-[(dimethylsulfamoylamino)methyl]-1-(4-methylphenyl)-2-oxopyrrolidine
• AKOS024643852
• 4-{[(dimethylsulfamoyl)amino]methyl}-1-(4-methylphenyl)pyrrolidin-2-one
• N,N-Dimethyl-N inverted exclamation marka-[[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]methyl]sulfamide
• 954608-61-8
• F2371-0204

• Inchi： 1S/C14H21N3O3S/c1-11-4-6-13(7-5-11)17-10-12(8-14(17)18)9-16(3)21(19,20)15-2/h4-7,12,15H,8-10H2,1-3H3
• InChI Key： NFBFNIAEOUKBLO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CC(CN(C)S(NC)(=O)=O)CC1=O

Computed Properties

• Exact Mass: 311.13036271g/mol
• Monoisotopic Mass: 311.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1Ų

Additional information on 4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one

Introduction to 4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one (CAS No. 954608-61-8)

4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 954608-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, characterized by a six-membered heterocyclic structure containing a nitrogen atom and a carbonyl group. The presence of a dimethylsulfamoyl substituent and an aminomethyl side chain at the 4-position of the pyrrolidinone ring, coupled with a 4-methylphenyl group at the 1-position, endows this molecule with unique chemical and biological properties that make it a promising candidate for further investigation.

The structural features of 4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one contribute to its potential pharmacological activity. The dimethylsulfamoyl moiety is known to exhibit biological activity by interacting with various enzymatic and receptor systems, while the aminomethyl group can serve as a versatile handle for further functionalization or binding interactions. The aromatic 4-methylphenyl ring enhances lipophilicity and may improve oral bioavailability, making this compound an attractive scaffold for drug development.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Pyrrolidinone derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, modifications at the nitrogen and carbonyl positions of the pyrrolidinone core have been shown to modulate binding affinity and selectivity in target proteins. The specific arrangement of functional groups in 4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one suggests that it may interact with biological targets involved in inflammatory pathways, neurodegenerative diseases, or other metabolic disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the dimethylsulfamoyl and aminomethyl groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. Additionally, the presence of the 4-methylphenyl moiety may enhance solubility and membrane permeability, critical factors for drug efficacy. These attributes make 4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the importance of scaffold hopping—exploring structurally diverse molecules—to overcome resistance mechanisms and discover novel therapeutic agents. Compounds like 4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one represent an excellent example of such an approach. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound against various disease targets. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in chronic diseases.

The synthesis of 4-{(dimethylsulfamoyl)aminomethyl}-1-(4-methylphenyl)pyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the dimethylsulfamoyl group, followed by condensation reactions to form the pyrrolidinone ring. The introduction of the aminomethyl side chain typically involves reductive amination or similar strategies to establish the desired connectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, may also be employed to enhance reaction efficiency and selectivity.

In terms of analytical characterization, 4-{(dimethylsulfamoyl)aminomethy}-1-(4-methylphenyl)pyrrolidin-2-one is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). NMR spectroscopy provides detailed information about the molecular structure, including proton and carbon environments, while MS confirms molecular weight and fragmentation patterns. HPLC is used to assess purity and identify impurities that may arise during synthesis.

The pharmacological profile of this compound is still under investigation, but early studies suggest promising activity in certain disease models. For example, derivatives of pyrrolidinone have been reported to exhibit anti-inflammatory properties by modulating cytokine production or inhibiting key signaling pathways. The presence of both polar (dimethylsulfamoyl) and non-polar (methylene) groups in 4-{(dimethylsulfamoyl)aminomethy}-1-(4-methylphenyl)pyrrolidin-2-one may contribute to its ability to interact with both hydrophilic and hydrophobic regions of biological targets.

Future research directions may focus on developing analogues of this compound with enhanced potency or selectivity. Structure-activity relationship (SAR) studies will be crucial in identifying key pharmacophoric elements responsible for biological activity. Additionally, computational modeling techniques such as molecular docking can help predict binding interactions between this compound and potential drug targets.

The development of novel pharmaceutical agents requires rigorous evaluation through preclinical studies before human trials can commence. In vitro assays will be used to assess cytotoxicity, enzyme inhibition, and receptor binding affinity. Animal models will provide insights into pharmacokinetics, toxicity profiles, and overall therapeutic efficacy. These studies are essential for determining whether 4-{(dimethylsulfamoyl)aminomethy}-1-(4-methylphenyl)pyrrolidin-2-one has sufficient promise to proceed into clinical development.

In conclusion, 4-{(dimethylsulfamoyl)aminomethy}-1-(4-methylphenyl)-pyrrolidin-2-one (CAS No. 954608-61-8) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features offer opportunities for further development into novel therapeutic agents targeting various diseases. As research continues in this area, it is likely that more insights into its biological activity and synthetic feasibility will emerge, paving the way for future clinical investigations.